2-(Methylsulfonyl)-1-[4-(methylsulfonyl)phenyl]-1-ethanone

• IUPAC Name: 2-methylsulfonyl-1-(4-methylsulfonylphenyl)ethanone
• InChI: InChI=1S/C10H12O5S2/c1-16(12,13)7-10(11)8-3-5-9(6-4-8)17(2,14)15/h3-6H,7H2,1-2H3
• InChI Key: YCFVVANKXJSWQY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC(=O)C1=CC=C(C=C1)S(=O)(=O)C
• Molecular Formula: C10H12O5S2
• DSSTOX Substance ID: DTXSID701204139
• Molecular Weight: 276.3 g/mol
• CAS RN: 952183-32-3

Description

The compound “4-(Methylsulfonyl)phenylacetic acid” is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields. It is slightly soluble in water.

Molecular Structure Analysis

The molecular formula of “4-(Methylsulfonyl)phenylacetic acid” is C9H10O4S. The SMILES representation is CS(=O)(=O)C1=CC=C(CC([O-])=O)C=C1.

Physical And Chemical Properties Analysis

“4-(Methylsulfonyl)phenylacetic acid” has a molecular weight of 214.24 g/mol. It has a melting point of 134°C to 138°C. It is slightly soluble in water.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds containing the methylsulfonyl moiety have been synthesized and evaluated for their antibacterial and antifungal properties. For instance, a study involved the synthesis of 2,4,5-trisubstituted-1H-imidazoles starting from various ethanone derivatives containing methylsulfonyl moiety. These compounds were then subjected to biological screening for antibacterial action using E. coli and S. aureus and antifungal action using C. albicans and C. fumigatus, indicating their potential use in treating microbial infections (Sawant et al., 2011).

Chemical Synthesis and Pharmaceutical Applications

Another research stream focuses on chemical synthesis and potential pharmaceutical applications. For instance, 1-Phenyl-2-(phenylsulfonyl)ethanone reacts with other compounds to produce various derivatives that might have pharmaceutical relevance. One study detailed the synthesis of such compounds and their potential use in drug design and discovery (Abu-Shanab, 2006).

Chemoenzymatic Synthesis

There is also research on chemoenzymatic synthesis involving such compounds. For example, a study described the chemoenzymatic synthesis of an Odanacatib precursor, highlighting the potential of these compounds in enzymatic and stereoselective synthesis processes, which are crucial in developing pharmaceuticals (González-Martínez et al., 2019).

Inhibition of HIV-1 Replication

Compounds with the methylsulfonyl moiety have been synthesized and identified as inhibitors of human immunodeficiency virus type-1 (HIV-1) replication, suggesting their significance in antiviral therapies. A study synthesized novel N-arylsulfonyl-3-(2-yl-ethanone)-6-methylindole derivatives and identified them as promising inhibitors of HIV-1 replication (Che et al., 2015).

Antioxidant, Antifungal, and Antibacterial Activities

These compounds also have been studied for their antioxidant, antifungal, and antibacterial activities. A series of arylsulfonamide-based quinolines were synthesized and evaluated for these activities, demonstrating the diverse biological properties and potential applications of these compounds in pharmaceutical and chemical industries (Kumar & Vijayakumar, 2017).

Safety and Hazards

“4-(Methylsulfonyl)phenylacetic acid” may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be stored in a cool place, with the container kept tightly closed in a dry and well-ventilated place. It is incompatible with oxidizing agents.

Future Directions

As “4-(Methylsulfonyl)phenylacetic acid” is an important raw material and intermediate used in various fields including organic synthesis, pharmaceuticals, agrochemicals, and dyestuff, it is likely to continue to be a subject of research and development.